molecular formula C10H16NO2P B8380351 3-Aminopropyl(benzyl)phosphinic acid

3-Aminopropyl(benzyl)phosphinic acid

Cat. No.: B8380351
M. Wt: 213.21 g/mol
InChI Key: RBLRLMBKEMYMCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Aminopropyl(benzyl)phosphinic acid is a useful research compound. Its molecular formula is C10H16NO2P and its molecular weight is 213.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16NO2P

Molecular Weight

213.21 g/mol

IUPAC Name

3-aminopropyl(benzyl)phosphinic acid

InChI

InChI=1S/C10H16NO2P/c11-7-4-8-14(12,13)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,11H2,(H,12,13)

InChI Key

RBLRLMBKEMYMCN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CP(=O)(CCCN)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.7 g (0.0224 mol) of isopropyl 3-aminopropyl(benzyl)phosphinate in 50 ml of chloroform 9.91 ml (0.0922 mol) of trimethylsilylbromide are added raising the temperature to 44°. The reaction mixture is stirred at 50° for 4 hours and then at room temperature overnight. Removal of the chloroform and excess trimethylsilylbromide under reduced pressure yields an oil which is taken up in isopropanol and 20 ml of propylene oxide. After stirring for 10 minutes, a white solid precipitates. The solid is filtered off and dried over phosphorous pentoxide yielding 3-aminopropyl(benzyl)phosphinic acid, m.p. 278°-280°.
Name
isopropyl 3-aminopropyl(benzyl)phosphinate
Quantity
5.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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